6-iodonaphthalene-2-carbaldehyde
Overview
Description
6-Iodonaphthalene-2-carbaldehyde is a chemical compound . It is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, where an iodine atom is attached to the 6th carbon atom and a carbaldehyde group (-CHO) is attached to the 2nd carbon atom .
Synthesis Analysis
The synthesis of 6-iodonaphthalene-2-carbaldehyde could potentially involve multicomponent reactions . 2-Naphthol, an important starting material, has been used in various organic transformations due to its low cost, ease of handling, and eco-friendliness . The electron-rich aromatic framework of 2-naphthol with multiple reactive sites allows it to be utilized in several kinds of organic reactions .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-iodonaphthalene-2-carbaldehyde can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Naphthalene", "Iodine", "Sodium hydroxide", "Chloroform", "Acetic acid", "Sodium acetate", "Sulfuric acid", "Sodium nitrite", "Hydrochloric acid", "Sodium bisulfite", "Sodium carbonate", "Potassium permanganate", "Sodium borohydride", "Acetone", "2-naphthalenecarboxylic acid" ], "Reaction": [ "Step 1: Bromination of naphthalene using bromine and sulfuric acid to form 2-bromonaphthalene", "Step 2: Conversion of 2-bromonaphthalene to 2-naphthalenecarboxylic acid using potassium permanganate and sulfuric acid", "Step 3: Esterification of 2-naphthalenecarboxylic acid with acetic anhydride to form 2-acetylnaphthalene", "Step 4: Reduction of 2-acetylnaphthalene to 2-naphthylmethanol using sodium borohydride", "Step 5: Oxidation of 2-naphthylmethanol to 2-naphthaldehyde using sodium chlorite and acetic acid", "Step 6: Iodination of 2-naphthaldehyde using iodine and sodium hydroxide to form 6-iodonaphthalene-2-carbaldehyde" ] } | |
CAS RN |
1261731-75-2 |
Product Name |
6-iodonaphthalene-2-carbaldehyde |
Molecular Formula |
C11H7IO |
Molecular Weight |
282.1 |
Purity |
95 |
Origin of Product |
United States |
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